Cas no 2034377-83-6 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide
• CAS No: 2034377-83-6
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5334762
• Update Time: 2025-10-30

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]cyclopropanesulfonamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide

• Inchi： 1S/C12H15N3O3S/c16-19(17,12-1-2-12)14-4-5-15-8-11(7-13-15)10-3-6-18-9-10/h3,6-9,12,14H,1-2,4-5H2
• InChI Key： GUECZWPCNHVMDI-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCN1C=C(C2=COC=C2)C=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 0.5
• Topological Polar Surface Area: 85.5

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide

N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide: A Comprehensive Overview

N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide, identified by the CAS registry number 2034377-83-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its intriguing properties and promising research outcomes.

The molecular structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide comprises a cyclopropane ring attached to a sulfonamide group, which is further linked to a substituted pyrazole moiety. The pyrazole ring is substituted with a furan group at the 4-position, introducing additional electronic and steric effects that influence the compound's reactivity and bioavailability. This structural complexity makes it a valuable candidate for exploring novel chemical reactions and drug design strategies.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have demonstrated that the cyclopropane sulfonamide moiety can serve as a versatile platform for designing bioactive molecules. The integration of the pyrazole-furan system further enhances the compound's ability to interact with biological targets, making it a promising lead for developing new therapeutic agents.

In terms of synthesis, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide can be prepared through a series of well-established organic reactions. The key steps involve the formation of the pyrazole ring via cyclization reactions, followed by functionalization with the furan group and subsequent coupling with the cyclopropane sulfonamide moiety. These synthetic routes are highly efficient and scalable, facilitating further exploration of this compound's properties.

The compound's unique electronic properties have also made it an interesting subject in materials science. Studies suggest that the combination of the cyclopropane ring and the sulfonamide group can impart desirable electronic characteristics, potentially useful in designing advanced materials for electronic applications.

From an environmental perspective, understanding the fate and transport of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide in various ecosystems is crucial for assessing its potential impact on the environment. Recent research has focused on evaluating its biodegradability and toxicity profiles, providing valuable insights into its safe handling and disposal.

In conclusion, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-y l]ethyl}cyclopropanesulfonamide (CAS No. 2034377836) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.